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Compound of Interest

N-(4-

Compound Name: methylphenyl)cyclohexanecarboxa
mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary

N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a structurally modular

amide that serves as a critical intermediate in the development of neuroactive pharmaceutical
agents and advanced materials[1]. By bridging a flexible aliphatic ring with a rigid aromatic
system via a stable amide pharmacophore, this molecule provides a unique scaffold for
exploring steric bulk, lipophilicity, and hydrogen-bonding dynamics. This technical guide
deconstructs its physicochemical properties, structural logic, and field-proven synthetic
methodologies.

Physicochemical Profiling & Structural Logic

Understanding the behavior of N-(4-methylphenyl)cyclohexanecarboxamide requires
dissecting its three primary structural domains.

Quantitative Physicochemical Data
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To facilitate comparative analysis during drug design, the core quantitative parameters of the
molecule are summarized below:

Property Value

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide
CAS Registry Number 6876-59-1

Molecular Formula C14H19NO

Molar Mass 217.31 g/mol

Topological Polar Surface Area (TPSA) 29.1 A2

Rotatable Bonds 2

Hydrogen Bond Donors / Acceptors 1/1

(Data sourced from PubChem compound

summary[1])

Causality in Structural Design (E-E-A-T)

As an application scientist, | emphasize that the utility of this molecule stems directly from the
distinct physical properties of its three domains:

» The Cyclohexyl Core (Aliphatic Shield): Unlike planar aromatic rings, the cyclohexane ring
predominantly adopts a chair conformation. To minimize 1,3-diaxial steric clashes, the bulky
carboxamide substituent locks into an equatorial position. This provides a three-dimensional
hydrophobic shield that enhances membrane permeability and fits snugly into lipophilic
protein pockets.

e The Amide Linkage (The Pharmacophore): The N-C(=0) bond possesses partial double-
bond character due to nitrogen lone-pair delocalization into the carbonyl pi-system. This
restricts rotation, enforcing a rigid, planar trans-geometry. This predictability is crucial for
acting as a reliable hydrogen-bond donor (NH) and acceptor (C=0) within target active sites.

e The p-Tolyl Group (Aromatic Anchor): The para-methyl substitution on the phenyl ring subtly
increases the overall lipophilicity (LogP) of the molecule compared to an unsubstituted
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phenyl ring. It also directs the electronic density of the aromatic system, optimizing it for Tt-t
stacking interactions.

N-(4-methylphenyl)
cyclohexanecarboxamide

Cyclohexyl Ring Amide Linkage p-Tolyl Group
(Aliphatic Core) (Pharmacophore) (Aromatic System)

Hydrophobic Interactions H-Bonding (NH / C=0) Ti-1t Stacking
Steric Bulk Planar Geometry Lipophilicity (CH3)

Click to download full resolution via product page

Structural domain mapping of N-(4-methylphenyl)cyclohexanecarboxamide and

physicochemical roles.

Synthetic Methodologies & Workflows

Depending on the scale and available reagents, two distinct pathways are recommended for
synthesizing N-(4-methylphenyl)cyclohexanecarboxamide. Both protocols are designed as

self-validating systems.

Protocol A: Classic Acid Chloride Activation

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b5743609/docs?utm_src=pdf-body-img#structural-elucidation-and-synthetic-workflows-for-n-4-methylphenyl-cyclohexanecarboxamide
https://www.benchchem.com/product/b5743609/docs?utm_src=pdf-body#structural-elucidation-and-synthetic-workflows-for-n-4-methylphenyl-cyclohexanecarboxamide
https://www.benchchem.com/product/b5743609/docs?utm_src=pdf-body#structural-elucidation-and-synthetic-workflows-for-n-4-methylphenyl-cyclohexanecarboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5743609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method is highly scalable and relies on the in situ generation of a highly reactive acyl
chloride.

o Step 1: Acyl Chloride Generation.

o Action: Dissolve 10 mmol of cyclohexanecarboxylic acid in 20 mL of anhydrous
dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF),
followed by dropwise addition of 12 mmol of thionyl chloride (SOCI2) at 0 °C.

o Causality: DMF acts as a catalyst by forming the Vilsmeier-Haack intermediate, which
accelerates the conversion of the carboxylic acid to cyclohexanecarbonyl chloride. DCM is
chosen for its chemical inertness and excellent solubilizing properties.

o Validation: Gas evolution (SOz and HCI) will cease when the reaction is complete (approx.
2 hours at room temperature).

o Step 2: Nucleophilic Amidation.

o Action: In a separate flask, dissolve 10 mmol of p-toluidine (4-methylaniline) and 15 mmol
of triethylamine (TEA) in 15 mL of DCM. Cool to 0 °C. Slowly transfer the acid chloride
solution into this mixture.

o Causality: TEA acts as an acid scavenger. Without it, the generated HCI would protonate
the p-toluidine, rendering it non-nucleophilic and halting the reaction. The slow addition at
0 °C prevents exothermic side reactions and minimizes di-acylation.

e Step 3: Workup and Isolation.

o Action: Quench with saturated aqueous NaHCOs. Extract the organic layer, wash with 1M
HCI (to remove unreacted amine), dry over MgSQOa, and concentrate under reduced
pressure. Recrystallize from ethanol.

o Validation: The product should appear as a white solid. *H NMR (DMSO-d6) will show a
characteristic singlet at ~9.8 ppm for the amide NH, confirming successful coupling.

Protocol B: Direct Catalytic Amidation
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For environmentally conscious synthesis or sensitive substrates, direct amidation using modern
coupling reagents is preferred.

o Step 1: Reagent Assembly.

o Action: Combine equimolar amounts (0.5 mmol) of cyclohexanecarboxylic acid and p-
toluidine in a reaction tube. Add 1.0 equivalent of a phosphite-based coupling reagent,
such as tris(2-(trifluoromethyl)phenyl) phosphite ((o-CF3PhO)3P), in 0.5 mL of acetonitrile
(CHsCN)[2].

o Causality: The coupling reagent activates the amine directly, bypassing the need for harsh
chlorinating agents like SOClz. The electron-withdrawing CFs groups on the phosphite
enhance its reactivity toward the nucleophile[2].

e Step 2: Thermal Activation.
o Action: Heat the mixture to 80 °C for 12-24 hours.

o Validation: Monitor via TLC (Petroleum ether/Ethyl acetate = 5:1). The disappearance of
the starting amine spot and the emergence of a new, lower-Rf spot indicates product
formation[2].

Cyclohexanecarboxylic Coupling Reagent
Acid e.g., (0-CF3PhO)3P

Nucleophilic™ [FAGNE=T P Amidation N-(4-methylphenyl)
p-Toluidine Attack Intermediate cyclohexanecarboxamide

(4-Methylaniline)

Click to download full resolution via product page
Synthetic workflow for the amidation of cyclohexanecarboxylic acid with p-toluidine.

Biological & Application Landscape

N-(4-methylphenyl)cyclohexanecarboxamide is a foundational building block in medicinal
chemistry with specific applications in neurology:

e Anticonvulsant Development: This specific structural motif is utilized as a precursor in the
synthesis of substituted 1,3-diazaspiro[4.5]decan-4-ones. These spiro-imidazolone
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derivatives have demonstrated potent anticonvulsant activity in maximal electroshock
seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) screening models, with some
derivatives outperforming standard reference drugs like phenobarbital[3].

» Glycine Transport Inhibition: The lipophilic cyclohexyl-amide-aryl axis is a recognized
pharmacophore in the design of arylglycine derivatives. These derivatives function as glycine
transport inhibitors, which are heavily researched for the treatment of severe neurological
and neuropsychiatric disorders[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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